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Compound of Interest

Compound Name: Ethyl 3,3-dimethylacrylate

Cat. No.: B042504 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

This document provides immediate, essential guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of Ethyl 3,3-dimethylacrylate.

By adhering to these procedures, you can minimize risks and ensure a secure laboratory

environment.

Key Safety and Physical Properties
A summary of critical quantitative data for Ethyl 3,3-dimethylacrylate is presented below for

easy reference.
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Property Value Source

Molecular Formula C₇H₁₂O₂ [1]

Molecular Weight 128.17 g/mol [1]

Appearance Liquid [2]

Boiling Point 154-155 °C [2]

Density 0.922 g/mL at 25 °C [2]

Flash Point 34 °C (93.2 °F) - closed cup [2]

Signal Word Warning [2][3]

CAS Number 638-10-8 [2][3]

Hazard Identification and Personal Protective
Equipment (PPE)
Ethyl 3,3-dimethylacrylate is classified as a flammable liquid that can cause skin and serious

eye irritation, as well as respiratory irritation.[3][4] Adherence to proper PPE protocols is

mandatory.

Hazard Classifications:

Flammable Liquids - Category 3[3][4]

Skin Irritation - Category 2[3]

Serious Eye Irritation - Category 2A[3]

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation - Category 3[3]

[4]

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles or

face shield.

Protects against splashes that

can cause serious eye

irritation.[3][4]

Hand Protection
Compatible chemical-resistant

gloves.

Prevents skin contact which

can cause irritation.[3][4][5]

Skin and Body Protection
Protective clothing, such as a

lab coat.

Minimizes the risk of skin

contact.[3][4]

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary if

ventilation is inadequate.

Prevents inhalation of vapors

which may cause respiratory

irritation.[4][6]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood.[3][4]

Ensure that an eye wash station and safety shower are readily accessible.[5]

Remove all potential ignition sources from the handling area, including sparks, open flames,

and hot surfaces.[4][7]

Use explosion-proof electrical and ventilating equipment.[4][7]

Ground and bond containers when transferring the material to prevent static discharge.[4][7]

2. Handling the Chemical:

Don the appropriate PPE as outlined in the table above.

Avoid breathing vapors or mist.[3][4]

Prevent contact with skin and eyes.[3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2300%2F2324-1-49.pdf
https://store.apolloscientific.co.uk/storage/msds/OR54610_msds.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2300%2F2324-1-49.pdf
https://store.apolloscientific.co.uk/storage/msds/OR54610_msds.pdf
https://www-s.mechse.uiuc.edu/cleanroom/files/Current%20MSDS/1-Ethyl-3-(3-Dimethylaminopropyl)%20Carbodiimide%20Hydrochloride.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2300%2F2324-1-49.pdf
https://store.apolloscientific.co.uk/storage/msds/OR54610_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR54610_msds.pdf
https://warnertechcare.com/amfile/file/download/file/553/product/4823/
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2300%2F2324-1-49.pdf
https://store.apolloscientific.co.uk/storage/msds/OR54610_msds.pdf
https://www-s.mechse.uiuc.edu/cleanroom/files/Current%20MSDS/1-Ethyl-3-(3-Dimethylaminopropyl)%20Carbodiimide%20Hydrochloride.pdf
https://store.apolloscientific.co.uk/storage/msds/OR54610_msds.pdf
https://multimedia.3m.com/mws/mediawebserver?mwsId=SSSSSuUn_zu8lZ094xt15x2eOv70k17zHvu9lxtD7SSSSSS--
https://store.apolloscientific.co.uk/storage/msds/OR54610_msds.pdf
https://multimedia.3m.com/mws/mediawebserver?mwsId=SSSSSuUn_zu8lZ094xt15x2eOv70k17zHvu9lxtD7SSSSSS--
https://store.apolloscientific.co.uk/storage/msds/OR54610_msds.pdf
https://multimedia.3m.com/mws/mediawebserver?mwsId=SSSSSuUn_zu8lZ094xt15x2eOv70k17zHvu9lxtD7SSSSSS--
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2300%2F2324-1-49.pdf
https://store.apolloscientific.co.uk/storage/msds/OR54610_msds.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2300%2F2324-1-49.pdf
https://store.apolloscientific.co.uk/storage/msds/OR54610_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use non-sparking tools.[4][7]

Keep the container tightly closed when not in use.[3][7]

3. Storage:

Store in a cool, dry, and well-ventilated area.[3][4]

Keep containers tightly closed.[3][7]

Store away from incompatible materials and ignition sources.[4]

The designated storage area should be a flammable liquid storage cabinet.

Disposal Plan
All waste materials containing Ethyl 3,3-dimethylacrylate must be treated as hazardous

waste.

Waste Collection: Collect residues in a designated, properly labeled, flammable waste

container.[4]

Disposal Procedure: Dispose of the contents and container in accordance with all local,

regional, and national regulations.[3][4] This should be done through an authorized

hazardous or special waste collection point.[4]

Contaminated Clothing: Take off contaminated clothing immediately and wash it before

reuse.[3][4]

Emergency Procedures: Chemical Spill Workflow
In the event of a spill, follow the established protocol to ensure a swift and safe response. The

workflow below outlines the necessary steps.
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Spill Occurs

Evacuate Immediate Area

Alert Others & Restrict Access

Remove Ignition Sources

Don Appropriate PPE

Contain Spill with Absorbent Material
(e.g., vermiculite, sand)

Collect Residue with Non-Sparking Tools

Place in Labeled Flammable Waste Container

Clean Spill Area

Dispose of Waste According to Protocol

Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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